Cas no 27452-49-9 (4-O-(alpha-D-glucopyranosyl)-D-glucopyranose)

• Product Name: 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose
• CAS No: 27452-49-9
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 2077533
• PubChem ID: 23657846
• Update Time: 2025-05-24

4-O-(alpha-D-glucopyranosyl)-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose
• alpha-D-Glcp-(1->4)-D-Glcp
• D-(+)-maltose
• Glcalpha1-4Glc
• maltose
• maltose monohydrate
• O-alpha-glucopyranosyl-(1->4)-glucopyranose
• A-D-Glucopyranosyl-D-mannopyranose
• 4-O beta-D-glucopyranosyl-D-mannose
• beta-D-glucopyranosyl-(1->4)-D-mannopyranose
• beta-D-glucosyl-(1->4)-D-mannose
• Epicellobiose
• Epimaltose, Min.
• CHEBI:47931
• Glc(b1-4)Man
• Q27120857
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2R,3S,4R,5S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• beta-D-glucosyl-(1->4)-D-mannopyranose
• G40566AR
• D-Glucosyl-D-mannose
• 4-O-beta-D-glucopyranosyl-D-mannopyranose
• 4-O-
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 27452-49-9

• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8+,9-,10-,11?,12+/m1/s1
• InChI Key： GUBGYTABKSRVRQ-LNCRCTFVSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)OC([C@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 342.11621151g/mol
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose

Recent Advances in the Study of 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose (CAS: 27452-49-9)

4-O-(alpha-D-glucopyranosyl)-D-glucopyranose, also known as alpha,alpha-trehalose, is a non-reducing disaccharide composed of two glucose molecules linked by an α,α-1,1-glycosidic bond. With the CAS number 27452-49-9, this compound has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its roles in cryopreservation, drug delivery, and as a stabilizing agent in biopharmaceutical formulations. This research brief synthesizes the latest findings on this compound, highlighting its emerging applications and mechanistic insights.

One of the most notable advancements in the study of 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose is its application in cryopreservation. A 2023 study published in Cryobiology demonstrated that this disaccharide significantly improves the viability of mammalian cells during freeze-thaw cycles. The research team attributed this effect to the compound's ability to form a glassy matrix, which minimizes ice crystal formation and mitigates cellular damage. These findings have profound implications for the preservation of stem cells, vaccines, and other sensitive biological materials.

In the realm of drug delivery, 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose has shown promise as an excipient for enhancing the stability and bioavailability of therapeutic proteins. A recent Journal of Pharmaceutical Sciences article (2024) reported that incorporating this disaccharide into lyophilized formulations of monoclonal antibodies improved their long-term storage stability. The study utilized advanced spectroscopic techniques to elucidate the molecular interactions between the disaccharide and the protein, revealing that it acts as a water substitute, maintaining the protein's native conformation in the absence of hydration.

Beyond its stabilizing properties, emerging research has investigated the potential therapeutic benefits of 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose itself. A preclinical study published in Nature Communications (2023) explored its neuroprotective effects in a mouse model of Parkinson's disease. The researchers found that oral administration of the compound reduced oxidative stress and inflammation in dopaminergic neurons, suggesting a possible role in neurodegenerative disease management. While these results are preliminary, they open new avenues for further investigation into its pharmacological mechanisms.

The synthesis and production of 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose have also seen technological advancements. A 2024 Biotechnology and Bioengineering paper described an enzymatic synthesis method using a novel trehalose synthase with improved yield and specificity. This development addresses previous challenges in large-scale production, potentially making the compound more accessible for industrial and pharmaceutical applications. The study also highlighted the enzyme's potential for generating trehalose derivatives with tailored properties for specific uses.

As research on 4-O-(alpha-D-glucopyranosyl)-D-glucopyranose continues to evolve, its applications appear to be expanding beyond traditional uses. Recent patent filings (2023-2024) indicate growing interest in its incorporation into cosmetic formulations for skin hydration and anti-aging effects, as well as its use in agricultural products to enhance plant stress tolerance. These diverse applications underscore the compound's versatility and the need for continued research to fully understand and harness its potential across multiple industries.